3,4-difluoro-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzamide

• IUPAC Name: 3,4-difluoro-N-[2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C19H15F5N2O2/c1-10-13(6-7-25-18(27)11-2-4-15(20)16(21)8-11)14-9-12(28-19(22,23)24)3-5-17(14)26-10/h2-5,8-9,26H,6-7H2,1H3,(H,25,27)
• InChI Key: MYQFDFYNIDOPIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC(F)(F)F)CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H15F5N2O2
• Molecular Weight: 398.3 g/mol

Description

The compound “3,4-difluoro-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzamide” is a complex organic molecule. It contains an indole group, which is a common structure in many natural products and pharmaceuticals. The molecule also contains multiple fluorine atoms, which can greatly affect its chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indole ring and the amide group would likely result in a planar structure for this part of the molecule. The fluorine atoms could affect the electron distribution and thus the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These can include properties like boiling point, melting point, solubility, and reactivity. Without specific data on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further developed as a drug. Alternatively, if it has interesting chemical properties, it could be studied for its potential uses in chemical synthesis or materials science.